1-(1-Ethylpropyl)-2-propylbenzene

• CAS No.: 54789-15-0
• Molecular Formula: C14H22
• Molecular Weight: 190.32 g/mol
• IUPAC Name: 1-pentan-3-yl-2-propylbenzene
• InChI: InChI=1S/C14H22/c1-4-9-13-10-7-8-11-14(13)12(5-2)6-3/h7-8,10-12H,4-6,9H2,1-3H3
• InChI Key: OFDBXYWBIWCTMR-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=CC=CC=C1C(CC)CC

Description

1-(1-Ethylpropyl)-2-propylbenzene is a substituted benzene derivative featuring an ethylpropyl group at position 1 and a propyl group at position 2. The ethylpropyl substituent (a branched pentyl group) introduces steric bulk and influences physicochemical properties like boiling point, solubility, and reactivity. Similar alkylbenzenes, such as 1-methyl-2-(2-methylpropyl)benzene (CAS 1074-92-6), demonstrate how substituent positioning affects molecular behavior, as seen in NMR data (δ 0.92–7.12 ppm for protons) .

Preparation Methods

Synthetic Routes and Reaction Conditions

1-(1-Ethylpropyl)-2-propylbenzene can be synthesized through the reaction of styrene with ethyl propyl lithium, followed by acidic hydrolysis. The specific preparation method is as follows:

Reaction of Styrene with Ethyl Propyl Lithium: Styrene is reacted with ethyl propyl lithium at low temperatures to generate 1-ethyl propyl lithium.

Acidic Hydrolysis: The 1-ethyl propyl lithium is then subjected to acidic hydrolysis to obtain 1-(1-Ethylpropyl)-2-propylbenzene.

Industrial Production Methods

In industrial settings, the production of 1-(1-Ethylpropyl)-2-propylbenzene may involve similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure higher yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

1-(1-Ethylpropyl)-2-propylbenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding alcohols, ketones, or carboxylic acids.

Reduction: Reduction reactions can convert the compound into simpler hydrocarbons.

Substitution: Electrophilic aromatic substitution reactions can introduce different substituents onto the benzene ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a catalyst can be used.

Substitution: Reagents like halogens (Cl2, Br2) and nitrating agents (HNO3) are commonly used for substitution reactions.

Major Products Formed

Oxidation: Formation of alcohols, ketones, or carboxylic acids.

Reduction: Formation of simpler hydrocarbons.

Substitution: Formation of halogenated or nitrated derivatives of 1-(1-Ethylpropyl)-2-propylbenzene.

Scientific Research Applications

1-(1-Ethylpropyl)-2-propylbenzene has various applications in scientific research, including:

Chemistry: Used as an intermediate in the synthesis of other organic compounds.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a precursor in drug synthesis.

Industry: Utilized as a solvent and in the production of specialty chemicals

Mechanism of Action

The mechanism of action of 1-(1-Ethylpropyl)-2-propylbenzene involves its interaction with molecular targets and pathways within biological systems. The compound can interact with enzymes, receptors, and other biomolecules, leading to various biochemical effects. The specific pathways and targets depend on the context of its application and the nature of the biological system.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Alkyl-Substituted Benzene Derivatives

Table 1: Comparison of Alkyl-Substituted Benzenes

Compound Name	CAS RN	Molecular Formula	Substituents	Molecular Weight	Key Properties
(1-Ethylpropyl)benzene	1196-58-3	C₁₁H₁₆	1-(1-Ethylpropyl)	148.25 g/mol	Liquid, hydrophobic
1-Methyl-2-(2-methylpropyl)benzene	1074-92-6	C₁₁H₁₆	1-Methyl, 2-(2-methylpropyl)	148.25 g/mol	Clear oil, bp 74–53°C (12 mmHg)
1-(1-Chloroethyl)-4-(2-methylpropyl)benzene	62049-65-4	C₁₂H₁₅Cl	1-(1-Chloroethyl), 4-(2-methylpropyl)	194.70 g/mol	Data limited; acute toxicity suspected

Key Observations :

• Branched substituents (e.g., ethylpropyl, methylpropyl) reduce crystallinity, favoring liquid or oily states .
• Steric hindrance from bulky groups impacts reactivity in electrophilic substitution reactions.

Organophosphorus and Pharmacologically Active Derivatives

Table 2: Non-Benzene Derivatives with 1-Ethylpropyl Groups

Compound Name	CAS RN	Molecular Formula	Key Features	Applications/Notes
JWH 018 2’-naphthyl-N-(1-ethylpropyl) isomer	1869959-37-4	C₂₄H₂₃NO	Indole-based cannabinoid agonist	Research on receptor binding
O-(1-Ethylpropyl) methylphosphonothioate	N/A	C₆H₁₅O₂PS	Organophosphorus compound	Chemical synthesis intermediates
Sodium O-(1-ethylpropyl) ethylphosphonothioate	N/A	C₇H₁₆NaO₂PS	Ionic derivative with sodium	Limited industrial use

Key Observations :

• The 1-ethylpropyl group enhances lipophilicity in pharmacologically active compounds, influencing bioavailability .
• Organophosphorus derivatives exhibit varied reactivity, with sulfur and oxygen substitutions altering stability and toxicity .

Table 3: Toxicity Data for Selected Compounds

Compound Name	Acute Toxicity (Oral/Dermal/Inhalation)	Environmental Persistence
1-(1-Ethynylcyclopropyl)-4-methoxybenzene	Category 4 (EU-GHS)	No data available
1-(1-Chloroethyl)-4-(2-methylpropyl)benzene	Suspected acute toxicity	Not fully characterized
JWH 018 isomer	Not reported	Unknown bioaccumulation

Key Observations :

• Limited toxicity data for 1-ethylpropyl-substituted compounds necessitate precautionary handling .

Biological Activity

1-(1-Ethylpropyl)-2-propylbenzene, also known as a derivative of propylbenzene, is a compound that has garnered attention for its potential biological activities. This article reviews the available literature on its chemical properties, biological interactions, and implications for health and environmental safety.

1-(1-Ethylpropyl)-2-propylbenzene is classified under the category of aromatic hydrocarbons. Its molecular formula is $C_{13}H_{18}$, and it possesses a molecular weight of approximately 178.28 g/mol. The structure features a benzene ring substituted with two propyl groups, which can influence its reactivity and biological interactions.

The biological activity of 1-(1-Ethylpropyl)-2-propylbenzene can be attributed to its ability to interact with various biological macromolecules. The compound may exhibit:

• Intercalation with DNA : Similar to other polycyclic aromatic hydrocarbons (PAHs), it may intercalate into DNA, potentially leading to mutations or carcinogenic effects.
• Enzyme Interaction : It may affect the activity of certain enzymes involved in metabolic processes, influencing biochemical pathways.

Toxicological Studies

Research indicates that compounds similar to 1-(1-Ethylpropyl)-2-propylbenzene can have toxic effects on cellular systems. For instance:

• Cytotoxicity : Studies have shown that certain PAHs can induce cytotoxic effects in cultured cells, leading to cell death or apoptosis.
• Genotoxicity : There is evidence suggesting that these compounds can cause DNA damage, which may result in long-term genetic consequences.

Case Studies

Several studies have investigated the biological effects of related compounds, providing insights into the potential impacts of 1-(1-Ethylpropyl)-2-propylbenzene:

• Study on PAH Exposure : A study published in Environmental Health Perspectives highlighted that exposure to PAHs can lead to increased risks of lung cancer in humans due to their mutagenic properties .
• Animal Model Research : In a controlled study involving rodents, exposure to similar aromatic hydrocarbons resulted in significant liver enzyme alterations, indicating potential hepatotoxic effects .

Comparative Analysis

To understand the biological activity better, a comparison with other related compounds is essential. The following table summarizes key characteristics and activities:

Compound Name	Molecular Formula	Molecular Weight	Biological Activity
1-(1-Ethylpropyl)-2-propylbenzene	C13H18	178.28 g/mol	Potentially mutagenic; cytotoxic
7,12-Dimethylbenz[a]anthracene	C17H16	228.31 g/mol	Known carcinogen; DNA intercalator
Phenanthrene	C14H10	178.23 g/mol	Cytotoxic; induces oxidative stress